Cas no 1546318-01-7 (N-6-(trifluoromethyl)piperidin-3-ylacetamide)

• Product Name: N-6-(trifluoromethyl)piperidin-3-ylacetamide
• CAS No: 1546318-01-7
• MF: C₈H₁₃F₃N₂O
• MW: 210.196832418442
• MDL: MFCD24308991
• CID: 4605230
• PubChem ID: 82811414
• Update Time: 2025-10-30

N-6-(trifluoromethyl)piperidin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-6-(trifluoromethyl)piperidin-3-ylacetamide

• MDL： MFCD24308991
• Inchi： 1S/C8H13F3N2O/c1-5(14)13-6-2-3-7(12-4-6)8(9,10)11/h6-7,12H,2-4H2,1H3,(H,13,14)
• InChI Key： NUKNKASSUUWVGG-UHFFFAOYSA-N
• SMILES： C(NC1CCC(C(F)(F)F)NC1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-6-(trifluoromethyl)piperidin-3-ylacetamide

Comprehensive Overview of N-6-(trifluoromethyl)piperidin-3-ylacetamide (CAS No. 1546318-01-7)

N-6-(trifluoromethyl)piperidin-3-ylacetamide (CAS No. 1546318-01-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a piperidine core substituted with a trifluoromethyl group and an acetamide moiety, making it a versatile intermediate for drug discovery and material science applications. Its unique structural attributes contribute to its potential in modulating biological targets, particularly in the development of novel therapeutics.

The compound's trifluoromethyl group is a key functional element, often employed in medicinal chemistry to enhance metabolic stability and lipophilicity. Researchers are increasingly exploring N-6-(trifluoromethyl)piperidin-3-ylacetamide for its role in optimizing pharmacokinetic properties, a topic frequently searched in AI-driven drug design platforms. The integration of fluorine atoms into bioactive molecules remains a hot topic, as evidenced by trending queries on "fluorine in drug development" and "CF3 group applications."

From a synthetic perspective, CAS No. 1546318-01-7 serves as a valuable building block for constructing complex heterocycles. Its piperidine scaffold is prevalent in FDA-approved drugs, aligning with user searches for "piperidine derivatives in pharmaceuticals." Recent publications highlight its utility in fragment-based drug discovery (FBDD), a technique gaining traction in AI-assisted molecular modeling. This connection addresses common search engine queries like "how to use small molecules in drug discovery."

In agrochemical research, the trifluoromethylated acetamide structure of this compound has shown promise in crop protection formulations. With growing global interest in sustainable agriculture, searches for "eco-friendly agrochemical intermediates" often lead to discussions about fluorinated compounds like N-6-(trifluoromethyl)piperidin-3-ylacetamide. Its potential to improve pesticide efficacy while reducing environmental impact aligns with the industry's focus on green chemistry principles.

Analytical characterization of 1546318-01-7 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS), addressing frequent queries about "how to identify trifluoromethyl compounds." The compound's stability under various pH conditions—a subject of numerous forum discussions—makes it suitable for diverse formulation studies. Researchers often search for "piperidine stability in drug formulations," which this compound's robust structure directly addresses.

The commercial availability of N-6-(trifluoromethyl)piperidin-3-ylacetamide through specialty chemical suppliers has expanded its accessibility for high-throughput screening (HTS) campaigns. This availability responds to the increasing demand for "readily available fluorinated building blocks," a common search term among medicinal chemists. Its compatibility with parallel synthesis techniques further enhances its utility in modern drug discovery workflows.

Recent patent analyses reveal growing intellectual property activity around trifluoromethylpiperidine derivatives, particularly in oncology and CNS drug development. This trend correlates with search engine data showing rising interest in "new cancer drug intermediates" and "blood-brain barrier penetrating molecules." The compound's balanced lipophilicity profile, attributable to its CF3 group, makes it particularly relevant to these therapeutic areas.

Environmental fate studies of 1546318-01-7 indicate favorable biodegradation characteristics compared to non-fluorinated analogs, addressing regulatory concerns about persistent organic pollutants. This aspect responds to frequent queries about "sustainable fluorochemicals" in academic and industrial forums. The compound's ecological profile positions it as a candidate for greener chemical processes, aligning with the pharmaceutical industry's sustainability goals.

In material science applications, the electron-withdrawing nature of the trifluoromethyl group in N-6-(trifluoromethyl)piperidin-3-ylacetamide has shown potential for modifying polymer properties. This application taps into the growing interest in "fluorine-containing specialty materials," as seen in search trend analyses. The compound's ability to influence material characteristics while maintaining processability makes it valuable for advanced material development.

Quality control protocols for CAS No. 1546318-01-7 typically emphasize rigorous purity standards, particularly regarding residual solvents and byproducts. This focus meets industry demands reflected in searches for "high-purity fluorinated intermediates." The compound's well-defined synthetic pathway enables consistent batch-to-batch reproducibility, a critical factor for regulatory submissions in drug development programs.

Emerging research suggests potential applications of N-6-(trifluoromethyl)piperidin-3-ylacetamide in PET radiopharmaceuticals, leveraging the fluorine-19 atom for imaging applications. This development connects with increasing searches for "fluorine in diagnostic agents" and "molecular imaging probes." The compound's versatility across therapeutic and diagnostic domains exemplifies the convergence of medicine and technology, a dominant theme in contemporary pharmaceutical discourse.

Supply chain considerations for 1546318-01-7 highlight the importance of reliable sourcing for research continuity, a concern frequently expressed in scientific procurement forums. The compound's stability during transport and storage addresses common logistical challenges associated with specialty chemicals, making it a practical choice for global research collaborations.

Future directions for N-6-(trifluoromethyl)piperidin-3-ylacetamide research may explore its enantiomeric forms, as chirality remains a hot topic in drug development searches. The potential for developing single-isomer derivatives could unlock new biological activities, responding to the pharmaceutical industry's ongoing pursuit of selective therapeutic agents.